Cas no 68395-78-8 (Oxazole, 2-methyl-5-(4-methylphenyl)-)

• Product Name: Oxazole, 2-methyl-5-(4-methylphenyl)-
• CAS No: 68395-78-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 393253
• PubChem ID: 12423397
• Update Time: 2025-04-19

Oxazole, 2-methyl-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-methyl-5-(4-methylphenyl)-
• 2-methyl-5-(4-methylphenyl)-1,3-oxazole
• SCHEMBL9284900
• DTXSID00497577
• SY314269
• 68395-78-8
• MFCD30729856
• 2-Methyl-5-(p-tolyl)oxazole

• Inchi： 1S/C11H11NO/c1-8-3-5-10(6-4-8)11-7-12-9(2)13-11/h3-7H,1-2H3
• InChI Key： TUJNUAINMWCGSF-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles